Cas no 1361558-88-4 (2-Amino-3-chloro-5-(perchlorophenyl)pyridine)

• Product Name: 2-Amino-3-chloro-5-(perchlorophenyl)pyridine
• CAS No: 1361558-88-4
• MF: C₁₁H₄Cl₆N₂
• MW: 376.880856513977
• CID: 4793465
• Update Time: 2025-05-22

2-Amino-3-chloro-5-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-5-(perchlorophenyl)pyridine

• Inchi： 1S/C11H4Cl6N2/c12-4-1-3(2-19-11(4)18)5-6(13)8(15)10(17)9(16)7(5)14/h1-2H,(H2,18,19)
• InChI Key： MRRRNHSZJPKDDY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC(=C(C=1)Cl)N)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 304
• XLogP3: 5.9
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-chloro-5-(perchlorophenyl)pyridine

Research Briefing on 2-Amino-3-chloro-5-(perchlorophenyl)pyridine (CAS: 1361558-88-4): Recent Advances and Applications

2-Amino-3-chloro-5-(perchlorophenyl)pyridine (CAS: 1361558-88-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique perchlorophenyl and pyridine moieties, has been explored for its potential applications in drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents or functional materials.

One of the key areas of research involving 2-Amino-3-chloro-5-(perchlorophenyl)pyridine is its role as a building block for the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, where the compound served as a core scaffold for designing molecules with high selectivity and potency against specific cancer-related kinases. The study highlighted the compound's ability to interact with key amino acid residues in the ATP-binding pocket of kinases, thereby inhibiting their activity.

In addition to its applications in medicinal chemistry, recent research has explored the agrochemical potential of 2-Amino-3-chloro-5-(perchlorophenyl)pyridine. A 2024 report in Pest Management Science detailed its efficacy as a precursor for novel herbicides. The study found that derivatives of this compound exhibited strong inhibitory effects on the growth of common weeds, with minimal toxicity to non-target organisms. This suggests its potential as an environmentally friendly alternative to traditional herbicides.

Another significant advancement involves the use of 2-Amino-3-chloro-5-(perchlorophenyl)pyridine in material science. Researchers have investigated its incorporation into polymeric matrices to enhance thermal stability and flame retardancy. A 2023 paper in Advanced Materials reported that polymers modified with this compound showed improved resistance to high temperatures and reduced flammability, making them suitable for applications in aerospace and electronics.

Despite these promising developments, challenges remain in the large-scale synthesis and commercialization of 2-Amino-3-chloro-5-(perchlorophenyl)pyridine. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2024 study in Organic Process Research & Development proposed a novel catalytic method that significantly enhanced the efficiency of its production, paving the way for broader industrial adoption.

In conclusion, 2-Amino-3-chloro-5-(perchlorophenyl)pyridine (CAS: 1361558-88-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, agrochemicals, and material science, with ongoing studies continuing to uncover new potentials. Future research is expected to further explore its mechanistic insights and expand its utility in diverse fields, solidifying its role as a key player in advanced chemical research.